Cas no 1421587-19-0 (9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane)

• Product Name: 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane
• CAS No: 1421587-19-0
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 5364569
• Update Time: 2025-05-19

9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 9-Methyl-6-[(2-phenylethenyl)sulfonyl]-6,9-diazaspiro[4.5]decane
• 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane

• Inchi： 1S/C17H24N2O2S/c1-18-12-13-19(17(15-18)10-5-6-11-17)22(20,21)14-9-16-7-3-2-4-8-16/h2-4,7-9,14H,5-6,10-13,15H2,1H3
• InChI Key： LKDXBPNNPVCCAW-UHFFFAOYSA-N
• SMILES： C1C2(CN(C)CCN2S(C=CC2=CC=CC=C2)(=O)=O)CCC1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.8±55.0 °C(Predicted)
• pka: 7.77±0.20(Predicted)

Additional information on 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane

Introduction to 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane (CAS No. 1421587-19-0) and Its Emerging Applications in Chemical Biology

9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane, identified by its CAS number 1421587-19-0, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive spirocyclic and sulfonamide functionalities. This compound belongs to a class of heterocyclic molecules that exhibit promising properties for drug discovery and molecular recognition applications. The presence of a methyl group at the 9-position and a phenylsulfonyl substituent at the 6-position introduces specific steric and electronic characteristics, making it a versatile scaffold for further chemical modifications and biological investigations.

The spirocyclic core of 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane contributes to its rigidity and stability, which are critical factors in the design of bioactive molecules. Spirocyclic compounds are known for their ability to mimic natural product scaffolds and have been extensively explored for their potential as enzyme inhibitors, receptor ligands, and therapeutic agents. The diazaspiro framework, in particular, has been associated with enhanced binding affinity and selectivity in drug-like molecules, owing to its ability to adopt multiple conformations that can interact favorably with biological targets.

The sulfonamide moiety at the 6-position of 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane is another key feature that contributes to its biological relevance. Sulfonamides are widely recognized for their role as pharmacophores in numerous therapeutic agents, including antibiotics, antivirals, and anti-inflammatory drugs. The sulfonyl group enhances the lipophilicity and metabolic stability of the molecule while also providing a site for hydrogen bonding interactions with biological targets. These properties make sulfonamides valuable in the development of small-molecule probes and lead compounds for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane with various biological targets. Studies suggest that this compound may interact with proteins involved in metabolic pathways, signal transduction, and disease mechanisms. For instance, computational docking studies have shown that derivatives of this scaffold can bind to enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. These findings highlight the potential of 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane as a starting point for developing novel therapeutics.

In vitro experiments have further demonstrated the bioactivity of 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane by evaluating its interaction with relevant biological systems. Preliminary results indicate that certain derivatives exhibit inhibitory effects on enzymes associated with bacterial resistance mechanisms, suggesting their utility in combating multidrug-resistant pathogens. Additionally, the compound has shown promise in modulating cellular signaling pathways linked to neurodegenerative disorders. These findings underscore the broad therapeutic potential of this class of spirocyclic sulfonamides.

The synthesis of 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane presents unique challenges due to its complex stereochemistry and functional groups. However, recent methodological advancements in organic synthesis have made it more feasible to access such intricate molecular architectures. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the spirocyclic core with high enantioselectivity and yield. These improvements have opened new avenues for exploring derivatives of this compound with tailored biological activities.

The future direction of research on 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane lies in expanding its chemical space through structural diversification and exploring its interactions with complex biological systems. By integrating high-throughput screening technologies with structure-based drug design principles, researchers aim to identify novel analogs with enhanced potency and selectivity for therapeutic applications. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinical trials and practical applications.

As our understanding of molecular interactions continues to evolve, compounds like 9-methyl-6-[(E)-2-phenylethenesulfonyl]-6,9-diazaspiro[4.5]decane will play an increasingly important role in advancing drug discovery efforts across multiple therapeutic areas. Their unique structural features offer a rich foundation for innovation, making them valuable tools for both academic research and industrial development. With ongoing investigations into their bioactivity and synthetic accessibility, these molecules are poised to contribute significantly to the next generation of pharmaceuticals.